2-Cyclopropoxy-N,N,4-trimethylaniline
Overview
Description
2-Cyclopropoxy-N,N,4-trimethylaniline is an organic compound with the molecular formula C12H17NO It is a derivative of aniline, where the hydrogen atoms on the nitrogen are replaced by two methyl groups, and a cyclopropoxy group is attached to the benzene ring
Preparation Methods
The synthesis of 2-Cyclopropoxy-N,N,4-trimethylaniline typically involves the reaction of 4-trimethylaniline with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures. The product is then purified using standard techniques such as recrystallization or column chromatography .
Chemical Reactions Analysis
2-Cyclopropoxy-N,N,4-trimethylaniline undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones.
Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst, converting the compound to its corresponding amine.
Scientific Research Applications
2-Cyclopropoxy-N,N,4-trimethylaniline has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate.
Industry: It is used in the production of dyes, pigments, and other industrial chemicals.
Mechanism of Action
The mechanism of action of 2-Cyclopropoxy-N,N,4-trimethylaniline involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain enzymes involved in metabolic pathways, leading to altered cellular functions. The exact molecular targets and pathways are still under investigation .
Comparison with Similar Compounds
2-Cyclopropoxy-N,N,4-trimethylaniline can be compared with other similar compounds such as:
4-N,N-Dimethylaminotoluene: Similar in structure but lacks the cyclopropoxy group.
2,4,6-Trimethylaniline: Contains additional methyl groups on the benzene ring but no cyclopropoxy group.
N,N-Dimethylaniline: Lacks both the cyclopropoxy group and the additional methyl group on the benzene ring.
These comparisons highlight the unique structural features of this compound, which contribute to its distinct chemical and biological properties.
Properties
Molecular Formula |
C12H17NO |
|---|---|
Molecular Weight |
191.27 g/mol |
IUPAC Name |
2-cyclopropyloxy-N,N,4-trimethylaniline |
InChI |
InChI=1S/C12H17NO/c1-9-4-7-11(13(2)3)12(8-9)14-10-5-6-10/h4,7-8,10H,5-6H2,1-3H3 |
InChI Key |
ZWSOZLUZEIEVDT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)N(C)C)OC2CC2 |
Origin of Product |
United States |
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